(4-Methoxyphenyl)-[2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
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Description
(4-Methoxyphenyl)-[2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone is a useful research compound. Its molecular formula is C19H20N2O2S and its molecular weight is 340.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Potential PET Agent for Parkinson's Disease Imaging
A related compound, HG-10-102-01, was synthesized for potential application as a PET agent for imaging LRRK2 enzyme activity in Parkinson's disease. This synthesis involved multi-step reactions, leading to a tracer with high radiochemical yield and purity, indicating its potential for in vivo brain imaging and Parkinson's disease research (Wang et al., 2017).
Catalyst- and Solvent-Free Synthesis
The synthesis of benzamide derivatives via microwave-assisted Fries rearrangement represents an efficient, catalyst- and solvent-free approach for creating compounds with potential pharmaceutical applications. This method emphasizes the importance of green chemistry principles in the synthesis of complex molecules (Moreno-Fuquen et al., 2019).
Directed Metalation for Functionalized Benzo[b]thiophenes
Directed metalation has been utilized to synthesize functionalized benzo[b]thiophenes, serving as key intermediates for further chemical transformations. This method showcases the versatility of directed metalation in facilitating complex organic synthesis, which could be applied in the development of new materials or pharmaceuticals (Pradhan & De, 2005).
Oligobenzimidazoles Synthesis for Various Properties
The synthesis of oligobenzimidazoles from benzimidazole monomers explores their electrochemical, electrical, optical, thermal, and rectification properties. These compounds demonstrate potential applications in electronic devices, showcasing the intersection of organic chemistry and materials science (Anand & Muthusamy, 2018).
Antiestrogenic Activity Study
Research on dihydronaphthalene and its derivatives has shown potent antiestrogenic activity, indicating their potential as therapeutic agents in hormone-related disorders. This study highlights the importance of chemical synthesis in drug development and the search for new therapeutic compounds (Jones et al., 1979).
Properties
IUPAC Name |
(4-methoxyphenyl)-[2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2S/c1-14-4-3-5-15(12-14)13-24-19-20-10-11-21(19)18(22)16-6-8-17(23-2)9-7-16/h3-9,12H,10-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZJMHKRXCOUOMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CSC2=NCCN2C(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.